The presence of a fluorinated hydroxyl group (3-F-5-OH) and a picolinic acid moiety in the molecule suggests possible applications in medicinal chemistry.
Fluorine Substitution: Fluorine substitution is a common strategy in drug discovery to improve the potency, selectivity, and metabolic stability of drugs []. The strategic placement of the fluorine atom in 3-F-5-OH-picolinic acid could be relevant for targeting specific biological processes.
Picolinic Acid Scaffold: Picolinic acid is a known chelator of metal ions []. Chelators can bind and sequester metal ions, influencing their biological activity. 3-F-5-OH-picolinic acid might be explored for its ability to target specific metal ions relevant to diseases.
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